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Compound of Interest

Compound Name: Americium-241

Cat. No.: B077009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the health physics and radiological

safety precautions essential for handling Americium-241 (Am-241). The information presented

herein is intended to equip researchers, scientists, and drug development professionals with

the necessary knowledge to work safely with this radionuclide.

Introduction to Americium-241
Americium-241 is a synthetic radionuclide produced by the beta decay of Plutonium-241 (Pu-

241).[1] It is a silver-white metal that is solid under normal conditions.[2] Am-241 is widely used

in various industrial and commercial applications, most notably in ionization-type smoke

detectors.[3] It also serves as a portable source of gamma rays and alpha particles for medical

and industrial uses, including radiography, X-ray fluorescence spectroscopy, and in nuclear

density gauges.[4]

Radiological and Physical Properties
Americium-241 is primarily an alpha emitter, but it also emits low-energy gamma radiation.[1]

The alpha particles are the main contributor to the internal radiation hazard, while the gamma

rays pose an external radiation risk.[5]
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Property Value Reference

Half-Life 432.2 years [2]

Primary Decay Mode Alpha decay [2]

Alpha Particle Energies
5.486 MeV (85%), 5.443 MeV

(13%), 5.388 MeV (2%)
[4]

Principal Gamma Ray Energy 59.5 keV (36%) [4]

Specific Activity 3.43 Ci/g (127 GBq/g) [4]

Chemical Form in Use Americium oxide (AmO₂) [5]

Health Hazards
The primary hazard associated with Americium-241 is internal exposure through inhalation or

ingestion of airborne particles.[1] Once inside the body, Am-241 tends to concentrate in the

bone, liver, and muscles, where it can remain for decades, continuously exposing these tissues

to alpha radiation and increasing the risk of cancer.[1] External exposure to the low-energy

gamma rays from Am-241 is a lesser, but still significant, concern that requires appropriate

shielding.[5]

Dosimetry and Bioassay
Monitoring personnel exposure is crucial when working with Am-241. Dosimetry and bioassay

programs are essential components of a comprehensive radiation safety program.

Dosimetry
Whole-body badges are typically required for personnel handling Americium-241 to monitor

external dose from gamma radiation.[6]

Bioassay
Bioassays are performed to assess internal contamination. Urine analysis is a common method

for detecting Am-241 in the body.[7] In the event of a suspected intake, urine samples are

collected and analyzed to estimate the amount of radioactive material in the body and calculate

the resulting internal dose.[7]
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Experimental Protocol: Emergency Urine Bioassay for Americium-241

This protocol is a summary of a rapid method for emergency situations and should be adapted

and validated by a qualified laboratory.

Sample Preparation:

Take a 17.2 mL aliquot of the urine sample.

Add 0.17 g of sodium nitrite and 7.8 mL of concentrated nitric acid.

Homogenize the sample using an ultra-sonication bath for 30 minutes.[8]

Extraction Chromatography:

Load the prepared sample onto a DGA (N,N,N′,N′-tetraoctyldiglycolamide) resin column.[8]

Rinse the column with 15 mL of 5 M nitric acid, followed by 15 mL of a solution containing

0.1 M nitric acid and 0.03 M sodium nitrite.[8]

Measurement:

Elute the Americium-241 from the column.

Quantify the Am-241 activity using liquid scintillation counting.[8]

Radiological Safety Precautions
A multi-layered approach, incorporating the principles of time, distance, and shielding, along

with a robust hierarchy of controls, is essential for ensuring radiological safety when handling

Americium-241.

Hierarchy of Controls
The hierarchy of controls is a systematic approach to minimizing radiation exposure. The most

effective controls are at the top of the hierarchy.
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Elimination
(e.g., using non-radioactive alternatives)

Substitution
(e.g., using a less hazardous radionuclide)

Engineering Controls
(e.g., fume hoods, glove boxes, shielding)

Administrative Controls
(e.g., procedures, training, signage)

Personal Protective Equipment (PPE)
(e.g., lab coats, gloves, respirators)

Click to download full resolution via product page

Hierarchy of Radiological Controls

Shielding
Due to the emission of low-energy gamma rays, shielding is necessary when working with

significant quantities of Americium-241.[5] Lead is an effective shielding material. For

instance, gloveboxes used for processing Am-241 must be heavily shielded with lead.[5]

Contamination Control
Preventing the spread of contamination is a primary goal in radiological safety.

Work Area: Work with unsealed sources of Am-241 should be conducted in a designated

fume hood or glove box to contain any airborne particles.[9] Work surfaces should be

covered with absorbent paper.[6]
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Personal Protective Equipment (PPE): At a minimum, disposable gloves, a lab coat, and

safety glasses should be worn when handling radioactive materials.[6]

Monitoring: Regular contamination surveys of the work area and personnel are mandatory.[6]

Experimental Protocol: Surface Contamination Survey

Direct Survey (for detecting gamma radiation):

Use a survey meter equipped with a low-energy gamma scintillation probe (e.g., a thin-

window NaI probe).[9][10]

Before use, check the meter's battery and perform a source check to ensure it is

functioning correctly.[10]

Hold the probe approximately 1 cm from the surface and move it slowly over the area

being surveyed.[11]

A reading greater than twice the background level indicates potential contamination.[11]

Wipe Test (for detecting removable alpha and beta contamination):

Using a dry wipe or cotton swab, wipe an area of approximately 100 cm² with moderate

pressure.[11]

Analyze the wipe using a liquid scintillation counter.[11]

A count exceeding twice the background count is considered indicative of contamination.

[11]

Waste Management and Disposal
Radioactive waste containing Americium-241 must be managed and disposed of in

accordance with national and institutional regulations. Waste should be segregated based on

its physical form (solid, liquid) and activity level.[9] Transuranic (TRU) waste, which includes

Am-241, has specific disposal requirements.[2] For example, wastes with TRU concentrations

greater than 100 nCi/g are designated for deep geological repositories like the Waste Isolation

Pilot Plant (WIPP) in the United States.[2]
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Emergency Procedures
In the event of a radiological incident, such as a spill or personnel contamination, prompt and

appropriate action is critical to minimize exposure and the spread of contamination.
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Contamination Incident Occurs

Stop Work Immediately

Alert Others in the Area
and the Radiation Safety Officer (RSO)

Isolate the Area

Personnel Decontamination
(if necessary)

Survey the Area
 to Determine the Extent of Contamination

Decontaminate the Area

Resurvey to Confirm Decontamination

Document the Incident and Report to RSO

Click to download full resolution via product page

Contamination Incident Response Workflow
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Decay Pathway
Understanding the decay pathway of Americium-241 is important for assessing the long-term

radiological characteristics of contaminated materials.

Americium-241
(Am-241)

 t½ = 432.2 y

Neptunium-237
(Np-237)

 t½ = 2.14 x 10^6 y

α decay

Click to download full resolution via product page

Decay Pathway of Americium-241

Regulatory Dose Limits and Contamination Levels
Adherence to regulatory limits is mandatory to ensure the safety of personnel and the public.

These limits may vary by jurisdiction, and it is crucial to consult the specific regulations

applicable to your institution.

Parameter Limit Reference

Annual Occupational Dose

Limit (Total Effective Dose

Equivalent)

50 mSv (5 rem) [5]

Annual Limit on Intake

(Inhalation)
0.222 kBq (0.006 µCi) [4]

Removable Surface

Contamination Limit
22 dpm/100 cm² (alpha) [12]

Soil Decontamination Limit 30 pCi/g [11]

This guide provides a foundational understanding of the health physics and radiological safety

precautions for Americium-241. It is imperative that all personnel working with this material

receive specific training on their institution's policies and procedures. Always consult with your

Radiation Safety Officer for guidance on the safe handling of radioactive materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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